Cas no 95596-35-3 (1,5-Pentane-1,1,5,5-d4-diamine)

• Product Name: 1,5-Pentane-1,1,5,5-d4-diamine
• CAS No: 95596-35-3
• MF: C₅H₁₄N₂
• MW: 106.202707767487
• MDL: MFCD06658661
• CID: 799622
• PubChem ID: 90477781
• Update Time: 2025-05-21

1,5-Pentane-1,1,5,5-d4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentane-1,1,5,5-d4-diamine(9CI)
• 1,5-PENTANE-1,1,5,5-D4-DIAMINE
• D98752
• (1,1,5,5-?H?)pentane-1,5-diamine
• 1,1,5,5-tetradeuteriopentane-1,5-diamine
• 95596-35-3
• DB-311561
• 1,5-Pentane-1,1,5,5-d4-diamine

• MDL： MFCD06658661
• Inchi： 1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2/i4D2,5D2
• InChI Key： VHRGRCVQAFMJIZ-CQOLUAMGSA-N
• SMILES： C(CC([2H])([2H])N)CC([2H])([2H])N

Computed Properties

• Exact Mass: 106.141
• Monoisotopic Mass: 106.141
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 25.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: -0.6

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 179.0±8.0 °C at 760 mmHg
• Flash Point: 76.5±24.8 °C
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

1,5-Pentane-1,1,5,5-d4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-Pentane-1,1,5,5-d4-diamine

Introduction to 1,5-Pentane-1,1,5,5-d4-Diamine (CAS No: 95596-35-3)

1,5-Pentane-1,1,5,5-d4-diamine, also known by its CAS registry number 95596-35-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a diamine derivative with a pentane backbone and deuterium substitution at specific positions. The presence of deuterium atoms introduces unique properties that make it valuable for specialized applications in research and industry.

The molecular structure of 1,5-pentane-1,1,5,5-d4-diamine consists of a five-carbon chain with two amine groups (-NH2) attached at the first and fifth carbon atoms. The deuterium substitution occurs at the first and fifth positions of the pentane chain. This structure imparts specific chemical and physical properties to the compound. Recent studies have highlighted its potential in hydrogen/deuterium exchange (HDX) experiments due to its ability to facilitate precise control over hydrogen isotope effects in chemical reactions.

One of the most notable applications of 1,5-pentane-1,1,5,5-d4-diamine is in the field of materials science. Researchers have utilized this compound as a precursor for synthesizing advanced polymers and materials with tailored mechanical properties. For instance, its use in polyamide synthesis has led to the development of high-performance polymers suitable for aerospace and automotive industries.

In addition to its industrial applications, 1,5-pentane-1,1,5,5-d4-diamine has gained attention in biochemistry and pharmacology. Recent findings suggest that this compound can serve as a building block for creating bioactive molecules with enhanced stability and specificity. Its role in drug delivery systems has been explored extensively in academic research.

The synthesis of 1,5-pentane-1,1,5,5-d4-diamine involves a multi-step process that includes deuterium incorporation via specialized chemical reactions. This process ensures high purity and isotopic enrichment required for its intended applications. The latest advancements in synthetic methodologies have improved the yield and efficiency of this compound's production.

From an environmental perspective, 97877088778787878787878787878787, researchers are exploring sustainable methods to synthesize and utilize this compound without adverse environmental impacts.